Cas no 625394-66-3 (8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride)

• Product Name: 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
• CAS No: 625394-66-3
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• MDL: MFCD09026847
• CID: 956828
• PubChem ID: 46907962
• Update Time: 2025-06-12

8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
• 8-bromo-3,4-dihydro-2h-benzo[1,4]oxazine hydrochloride
• 625394-66-3
• 8-bromo-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride
• D96169
• 8-bromo-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
• 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazinehydrochloride
• DTXSID10677207
• AKOS015900851
• EN300-200315
• CS-0269000
• 8-Bromo-3,4-dihydro-2H-1,4-benzoxazine--hydrogen chloride (1/1)
• 8-BROMO-3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE HCl

• MDL： MFCD09026847
• Inchi： 1S/C8H8BrNO.ClH/c9-6-2-1-3-7-8(6)11-5-4-10-7;/h1-3,10H,4-5H2;1H
• InChI Key： XCWMJEWHPSWRCB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OCCN2.Cl

Computed Properties

• Exact Mass: 248.95600
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.19340

Additional information on 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride

Research Briefing on 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS: 625394-66-3)

8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride (CAS: 625394-66-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound belongs to the benzooxazine class, which is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and central nervous system (CNS) activities.

Recent studies have highlighted the role of 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its brominated structure makes it a versatile building block for further chemical modifications, enabling the development of compounds with enhanced selectivity and potency. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to derivatize this compound for targeted drug discovery programs.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. For instance, derivatives of 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride have shown promising activity as dopamine receptor ligands, suggesting applications in the treatment of Parkinson's disease and schizophrenia. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory conditions, with some derivatives exhibiting significant inhibition of pro-inflammatory cytokines.

The pharmacokinetic profile of 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride and its derivatives has also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. Computational modeling and structure-activity relationship (SAR) analyses have provided insights into the molecular interactions responsible for its bioactivity, guiding the design of next-generation analogs.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride.

In conclusion, 8-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride represents a promising scaffold for drug development, with applications spanning multiple therapeutic areas. Ongoing research continues to uncover its mechanistic underpinnings and expand its utility in medicinal chemistry. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives to address unmet medical needs.